Histamine phosphate

Description

Histamine phosphate is a chemical compound that serves as a phosphate salt of histamine, a biogenic amine involved in various physiological processes. It is recognized for its role as a potent agonist of histamine receptors, which are critical in mediating allergic responses, gastric acid secretion, and neurotransmission. The compound is also known for its vasodilatory properties and ability to activate nitric oxide synthetase.

Basic Information

• Chemical Name: Histamine phosphate

• CAS Number: 51-74-1

• Molecular Formula: C$_5$
  H$_9$
  N$_3$
  ·2H$_3$
  O$_4$
  P

• Molecular Weight: 307.14 g/mol

Biological Activity

Histamine phosphate acts primarily as an agonist at histamine receptors (H1R, H2R, H3R, H4R). These receptors are G protein-coupled receptors that mediate various physiological responses:

• H1 Receptors: Involved in allergic reactions and inflammation.

• H2 Receptors: Regulate gastric acid secretion.

• H3 Receptors: Function as autoreceptors in the central nervous system.

• H4 Receptors: Play a role in immune responses.

Mechanism of Action

The binding of histamine phosphate to these receptors triggers a cascade of intracellular events that can lead to vasodilation, increased vascular permeability, and stimulation of gastric acid secretion. Recent studies indicate that the phosphate moiety significantly stabilizes histamine binding within receptor pockets, enhancing its efficacy as a ligand .

Applications and Uses

Histamine phosphate has several applications in both research and clinical settings:

• Diagnostic Tool: Utilized for evaluating gastric acid secretory function.

• Allergy Testing: Employed as a positive control in immediate hypersensitivity skin tests.

• Potential Therapeutic Uses: Investigated for its role in treating conditions like multiple sclerosis due to its effects on neurotransmission and immune modulation .

Clinical Studies

Clinical research has shown that histamine phosphate can induce bronchoconstriction when inhaled, making it useful for studying respiratory responses . Additionally, it has been evaluated for potential benefits in treating Ménière's disease, with some studies suggesting positive outcomes in patients unresponsive to traditional therapies .

Research Findings

Recent studies have highlighted the importance of histamine phosphate in pharmacological research:

• Stability Studies: Molecular dynamics simulations have demonstrated that the presence of the phosphate group stabilizes histamine binding within receptor sites, reducing fluctuations during binding interactions .

• Binding Affinity Assessments: Experiments measuring the binding affinity of histamine and its analogs have provided insights into the structural requirements for effective receptor activation .

• CAS No.: 51-74-1
• Product Name: Histamine phosphate
• Molecular Formula: C5H12N3O4P
• Molecular Weight: 209.14 g/mol
• IUPAC Name: 2-(1H-imidazol-5-yl)ethanamine;phosphoric acid
• Standard InChI: InChI=1S/C5H9N3.H3O4P/c6-2-1-5-3-7-4-8-5;1-5(2,3)4/h3-4H,1-2,6H2,(H,7,8);(H3,1,2,3,4)
• Standard InChIKey: ICXZPFDAWSIMGB-UHFFFAOYSA-N
• SMILES: C1=C(NC=N1)CCN.OP(=O)(O)O.OP(=O)(O)O
• Canonical SMILES: C1=C(NC=N1)CCN.OP(=O)(O)O
• Synonyms: histamine acid phosphate; histamine diphosphate; histamine phosphate
• PubChem Compound: 134614
• Last Modified: Sep 12 2023